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Compound of Interest

Compound Name: 4-Methylpyridine

Cat. No.: B042270 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide

provides essential, immediate safety and logistical information for the proper disposal of 4-
Methylpyridine, a flammable and toxic compound. Adherence to these procedures is vital to

protect personnel, the environment, and to maintain regulatory compliance.

Summary of Key Disposal and Safety Information
The following table summarizes crucial quantitative data and hazard information for 4-
Methylpyridine, also known as γ-picoline.
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Parameter Value Source

UN Number 2313 [1]

CAS Number 108-89-4 [1][2]

Flash Point 134 °F (57 °C) [1][3]

EC Number 203-626-4 [1][2]

Molecular Weight 93.13 g/mol [1][2]

Physical State Colorless to light yellow liquid [1][2]

Primary Hazards

Flammable liquid and vapor,

Harmful if swallowed or

inhaled, Toxic in contact with

skin, Causes skin and serious

eye irritation, May cause

respiratory irritation.[2]

Step-by-Step Disposal Protocol
The ultimate disposal of 4-Methylpyridine must be handled by a licensed professional waste

disposal service or an approved waste disposal plant.[1] The following steps outline the

process for managing 4-Methylpyridine waste within a laboratory setting leading up to

professional disposal.

1. Waste Collection and Storage:

Original Containers: Whenever possible, leave the chemical in its original container.

No Mixing: Do not mix 4-Methylpyridine waste with other chemical waste.

Labeling: Ensure the container is clearly and accurately labeled as "Hazardous Waste: 4-
Methylpyridine".

Storage Conditions: Store waste containers in a well-ventilated, cool, and dry area, away

from heat, sparks, open flames, and direct sunlight.[2] The storage area should be secure

and accessible only to authorized personnel. Keep containers tightly closed.[2]
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2. Handling Contaminated Materials:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective

gloves, eye protection (safety glasses or goggles), and a lab coat when handling 4-
Methylpyridine waste.[2]

Contaminated Items: Any materials that come into contact with 4-Methylpyridine, such as

absorbent paper, gloves, or empty containers, should be treated as hazardous waste.

Empty Containers: Handle uncleaned, empty containers as you would the product itself, as

they may contain flammable residual vapors.[2]

3. Spill Management:

Immediate Action: In case of a spill, remove all sources of ignition from the area.[1][4]

Ventilation: Ensure adequate ventilation.[1]

Containment: For small spills, use an inert, non-combustible absorbent material like sand,

diatomaceous earth, or Chemizorb® to contain and collect the spilled liquid.[2][3]

Collection: Carefully collect the absorbed material and place it into a suitable, closed, and

properly labeled container for disposal.[4][5]

Cleaning: Clean the affected area thoroughly. A solvent wash with acetone followed by a

strong soap and water solution can be used for final decontamination of surfaces.[6]

4. Professional Disposal:

Licensed Disposal Company: Arrange for the collection and disposal of the 4-
Methylpyridine waste through a licensed and approved hazardous waste disposal company.

[1]

Regulatory Compliance: Ensure that all disposal activities comply with local, regional, and

national environmental regulations.[1] The disposal method of choice is typically incineration

in a chemical incinerator equipped with an afterburner and scrubber.[1]
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-
Methylpyridine.
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4-Methylpyridine Disposal Workflow

On-Site Waste Management

Spill & Contamination Response

Final Disposal

1. Waste Generation
(Unused 4-Methylpyridine)

2. Segregate Waste
(Do not mix with other chemicals)

Proper Handling

3. Label Container
('Hazardous Waste: 4-Methylpyridine')

Clear Identification

4. Secure Storage
(Cool, dry, well-ventilated area)

Safe Containment

5. Contact Licensed
Waste Disposal Service

Off-Site Process

Spill or Contamination Event

Wear Appropriate PPE

Safety First

Contain with Inert Absorbent

Control Spread

Collect in Labeled Container

Secure Waste

Transfer to Storage

Decontaminate Area

Final Cleanup

6. Schedule Waste Pickup

Logistics

7. Incineration at Approved Facility

Destruction

8. Documentation & Compliance

Record Keeping

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b042270?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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